Cas no 2090415-62-4 (1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2090415-62-4
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5982235
• PubChem ID: 131302764
• Update Time: 2025-05-22

1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1767369
• 2090415-62-4

• Inchi： 1S/C14H18O2/c1-9-5-6-11(7-10(9)2)14(12(15)16)8-13(14,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： OIGNPQROAJOVGI-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=C(C)C=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(3,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid (CAS No. 2090415-62-4): A Comprehensive Overview

1-(3,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid, identified by the CAS registry number 2090415-62-4, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring system, which is known for its inherent strain and reactivity, making it a valuable molecule for exploring novel chemical reactions and applications. Recent advancements in synthetic methodologies have enabled researchers to delve deeper into the synthesis, characterization, and potential uses of this compound.

The molecular structure of 1-(3,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid comprises a cyclopropane ring substituted with a carboxylic acid group at position 1 and two methyl groups at position 2. Additionally, the aromatic ring attached to the cyclopropane is substituted with two methyl groups at positions 3 and 4. This combination of functional groups and substituents imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and applications.

Recent studies have highlighted the potential of this compound as a building block in organic synthesis. Its cyclopropane ring serves as a versatile platform for constructing complex molecular architectures. For instance, researchers have employed this compound in the synthesis of bioactive molecules, where the cyclopropane ring's strain energy can be harnessed to induce specific reactivity patterns. Furthermore, the carboxylic acid group provides an additional site for functionalization, enabling the creation of derivatives with tailored properties.

In terms of synthesis, 1-(3,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid can be prepared through various routes. One common approach involves the cycloaddition reaction between a diene and a dienophile under thermal or photochemical conditions. This method leverages the inherent reactivity of the cyclopropane system to form stable adducts. Another promising route is through transition-metal-catalyzed coupling reactions, which allow for precise control over the substitution pattern on the aromatic ring.

The applications of CAS No. 2090415-62-4 extend beyond organic synthesis into materials science. The compound's unique electronic properties make it a candidate for use in advanced materials such as polymers and coatings. Recent research has explored its potential as a monomer in polymerization reactions, where its strained ring system can influence the mechanical and thermal properties of the resulting polymers.

From an environmental standpoint, 1-(3,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have developed sustainable methods to synthesize this compound using renewable feedstocks and enzymatic catalysts. These advancements align with global efforts to promote green chemistry and reduce environmental impact.

In conclusion, CAS No. 2090415-62-4, or 1-(3,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid, stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure continues to inspire innovative research directions in organic chemistry and materials science.